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Compound of Interest

Compound Name: Butacetin

Cat. No.: B1208508 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper management and disposal of chemical compounds are paramount to ensuring a

safe and compliant research environment. Butacetin, an analgesic agent, requires careful

handling throughout its lifecycle, including its ultimate disposal.[1] This guide provides essential

safety and logistical information for the proper disposal of Butacetin, aligning with standard

laboratory safety and chemical handling protocols.

Chemical and Safety Data Overview
Butacetin, also known by its chemical name N-(4-tert-butoxyphenyl)acetamide, is an organic

compound with the molecular formula C12H17NO2.[2][3] While specific comprehensive

disposal data for Butacetin is not readily available, general principles of chemical waste

management for pharmaceutical compounds in a laboratory setting should be strictly followed.

The following table summarizes key identifiers for Butacetin:

Identifier Value

CAS Number 2109-73-1

Molecular Formula C12H17NO2

Molecular Weight 207.27 g/mol

Synonyms 4'-tert-Butoxyacetanilide, Tromal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1208508?utm_src=pdf-interest
https://www.benchchem.com/product/b1208508?utm_src=pdf-body
https://homework.study.com/explanation/butacetin-is-an-analgesic-pain-killing-agent-that-is-synthesized-commercially-from-p-fluoro-nitro-benzene-propose-a-synthesis-for-butacetin.html
https://www.benchchem.com/product/b1208508?utm_src=pdf-body
https://www.benchchem.com/product/b1208508?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Butacetin
https://commonchemistry.cas.org/detail?cas_rn=2109-73-1
https://www.benchchem.com/product/b1208508?utm_src=pdf-body
https://www.benchchem.com/product/b1208508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from PubChem and CAS Common Chemistry.[2][3]

Disposal Protocol for Butacetin
The following step-by-step procedures are based on general guidelines for the disposal of

laboratory chemicals and pharmaceutical waste. It is crucial to consult your institution's

Environmental Health and Safety (EHS) office for specific requirements.

1. Waste Identification and Segregation:

Characterize the Waste: All waste containing Butacetin must be treated as regulated

chemical waste.

Segregate: Do not mix Butacetin waste with other waste streams unless explicitly permitted

by your institution's EHS guidelines.

2. Containerization:

Primary Container: Collect Butacetin waste in a dedicated, properly labeled, and sealable

container. The container must be compatible with the chemical to prevent leaks or reactions.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Butacetin," and any other components in the waste stream.[4]

3. Storage:

Designated Area: Store the waste container in a designated satellite accumulation area that

is at or near the point of generation and under the control of laboratory personnel.[4]

Secondary Containment: Use secondary containment, such as a spill tray, to mitigate the

impact of potential leaks.[4]

Incompatible Materials: Store Butacetin waste away from incompatible materials such as

strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[5]

4. Arranging for Disposal:
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Contact EHS: Once the waste container is full, or if waste generation is complete, contact

your institution's EHS office to schedule a pickup.

Professional Disposal: Butacetin waste must be disposed of through a licensed hazardous

waste disposal company. Do not dispose of Butacetin down the drain or in regular trash.

5. Spill Management:

Evacuate and Secure: In case of a spill, evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Absorb: Use an inert absorbent material, such as sand or vermiculite, to contain and absorb

the spill.[4]

Collect and Package: Carefully collect the absorbed material and place it in a labeled

hazardous waste container.[4]

Decontaminate: Clean the spill area thoroughly. All cleaning materials used must also be

disposed of as hazardous waste.

6. Empty Container Disposal:

Triple Rinse: Empty containers that held Butacetin should be triple-rinsed with a suitable

solvent.[4]

Collect Rinsate: The rinsate must be collected and disposed of as hazardous waste.[4]

Render Unusable: After rinsing, puncture or otherwise destroy the container to prevent reuse

before disposal in accordance with institutional policies.[4]

Logical Workflow for Butacetin Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Butacetin waste in a laboratory setting.
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Butacetin Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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